Cas no 95-89-6 (3-Chloro-2,5-dimethylpyrazine)

3-Chloro-2,5-dimethylpyrazine structure
3-Chloro-2,5-dimethylpyrazine structure
Product Name:3-Chloro-2,5-dimethylpyrazine
CAS No:95-89-6
MF:C6H7ClN2
MW:142.586179971695
MDL:MFCD00006143
CID:814481
PubChem ID:66771
Update Time:2025-08-04

3-Chloro-2,5-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2,5-dimethylpyrazine
    • 3-Chloro-2,5-dimethylpyrazine (ACI)
    • 2-Chloro-3,6-dimethylpyrazine
    • NSC 40820
    • 3-Chloro-2,5-dimethylpyrazine,97%
    • STL373556
    • AB00609
    • CS-W004093
    • DTXCID90164206
    • DTXSID60241715
    • 3-chloro-2,5-dimethyl-pyrazine
    • EINECS 202-463-6
    • NS00040463
    • T2GK7ZW2ED
    • SCHEMBL599850
    • 3-Chloro-2,5-dimethylpyrazin
    • 3-Chloro-2,5-dimethylpyrazine, 98%
    • C2040
    • EN300-20613
    • Q-103303
    • 95-89-6
    • DB-006390
    • Pyrazine, 3-chloro-2,5-dimethyl-
    • NSC40820
    • AKOS000120130
    • BBL027561
    • GS-6922
    • SY021607
    • UNII-T2GK7ZW2ED
    • BCP03019
    • Z104479244
    • NSC-40820
    • AC-25214
    • MFCD00006143
    • 3-Chloro-2,5-dimethyl-1,4-diazine
    • MDL： MFCD00006143
    • Inchi： 1S/C6H7ClN2/c1-4-3-8-5(2)6(7)9-4/h3H,1-2H3
    • InChI Key： NNBALVIZMGWZHS-UHFFFAOYSA-N
    • SMILES： ClC1C(C)=NC=C(C)N=1

Computed Properties

  • Exact Mass: 142.03000
  • Monoisotopic Mass: 142.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.181 g/mL at 25 °C(lit.)
  • Boiling Point: 114°C/70mmHg(lit.)
  • Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
  • Refractive Index: n20/D 1.527(lit.)
  • PSA: 25.78000
  • LogP: 1.74680
  • Solubility: Not determined

3-Chloro-2,5-dimethylpyrazine Security Information

  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H227
  • Warning Statement： P210-P280-P403+P235-P501
  • WGK Germany：3
  • Safety Instruction： 24/25
  • RTECS：UQ2462000
  • Storage Condition：Inert atmosphere,2-8°C

3-Chloro-2,5-dimethylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-2,5-dimethylpyrazine Pricemore >>

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3-Chloro-2,5-dimethylpyrazine Production Method

Production Method 1

6890-37-5 6890-37-5
95-89-6 95-89-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Phosphorus oxychloride ;  3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, 0 °C
Reference
The Chafer pheromone buibuilactone and ant pyrazines are also produced by marine bacteria
Dickschat, Jeroen S.; Wagner-Doebler, Irene; Schulz, Stefan, Journal of Chemical Ecology, 2005, 31(4), 925-947

Production Method 2

6890-37-5 6890-37-5
95-89-6 95-89-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Catalysts: Sulfuric acid ,  Water ;  50 - 60 °C; 3 h, 50 - 60 °C
1.2 Reagents: Water ;  cooled
1.3 Reagents: Potassium carbonate Solvents: Water ;  pH 9
Reference
The Discovery of 2-Hydroxymethyl-3-(3-methylbutyl)-5-methylpyrazine: A Semiochemical in Orchid Pollination
Bohman, Bjorn; Jeffares, Lynne; Flematti, Gavin; Phillips, Ryan D.; Dixon, Kingsley W.; et al, Organic Letters, 2012, 14(10), 2576-2578

Production Method 3

930-62-1 930-62-1
95-89-6 95-89-6
Reaction Conditions
Reference
Reactions of halomethanes in the vapor phase. Part 4. The reactions of imidazoles with chloroform at 500°C, and a comparison with their liquid-phase reactions with trichloroacetate ion or hexachloroacetone and base
Busby, Reginald E.; Khan, Mohammad A.; Khan, Mohammad R.; Parrick, John; Shaw, C. J. Granville; et al, Journal of the Chemical Society, 1980, (7), 1427-30

Production Method 4

6890-37-5 6890-37-5
95-89-6 95-89-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ;  rt → 70 °C; 70 °C → reflux; 30 min, reflux
1.2 Reagents: Water ;  1 h, cooled
Reference
A process for preparing 3-chloro-2,5-dimethyl-pyrazine
, China, , ,

Production Method 5

930-61-0 930-61-0
95-89-6 95-89-6
Reaction Conditions
Reference
Reactions of halomethanes in the vapor phase. Part 5. The reactions of imidazolines, anils, and 1-methylimidazole with chloroform at 550°C, and a comparison with their liquid-phase reactions with trichloroacetate ion or hexachloroacetone and base
Busby, Reginald E.; Khan, Mohammad A.; Khan, Mohammad R.; Parrick, John; Shaw, C. J. Granville, Journal of the Chemical Society, 1980, (7), 1431-5

Production Method 6

95-89-6 95-89-6
Reaction Conditions
Reference
Product class 14: pyrazines
Sato, N., Science of Synthesis, 2004, 16, 751-844

Production Method 7

127605-70-3 127605-70-3
95-89-6 95-89-6
27023-19-4 27023-19-4
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Preparation and reactions of some substituted pyrazine di-N-oxide
Blake, K. W.; Sammes, Peter G., Journal of the Chemical Society [Section] C: Organic, 1970, (8), 1070-3

Production Method 8

6890-37-5 6890-37-5
95-89-6 95-89-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  cooled; 6 h, reflux
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
Pyrazine Biosynthesis in Corynebacterium glutamicum
Dickschat, Jeroen S.; Wickel, Susanne; Bolten, Christoph J.; Nawrath, Thorben; Schulz, Stefan; et al, European Journal of Organic Chemistry, 2010, (14), 2687-2695

Production Method 9

6890-37-5 6890-37-5
95-89-6 95-89-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  30 min, 60 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified, cooled
Reference
Pheromone synthesis. Part 261: Synthesis of four pyrazines produced by females of the Korean apricot wasp, Eurytoma maslovskii
Mori, Kenji; Yang, Chang Yeol, Tetrahedron, 2017, 73(32), 4766-4769

Production Method 10

5625-46-7 5625-46-7
95-89-6 95-89-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Syntheses and reactions of some 2,5-disubstituted pyrazine monoxides
Ohta, Akihiro; Akita, Yasuo; Hara, Miyoko, Chemical & Pharmaceutical Bulletin, 1979, 27(9), 2027-41

Production Method 11

6890-37-5 6890-37-5
95-89-6 95-89-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Phosphorus oxychloride ;  cooled; 6 h, reflux
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
Novel pyrazines from the myxobacterium Chondromyces crocatus and marine bacteria
Dickschat, Jeroen S.; Reichenbach, Hans; Wagner-Doebler, Irene; Schulz, Stefan, European Journal of Organic Chemistry, 2005, (19), 4141-4153

Production Method 12

6890-38-6 6890-38-6
95-89-6 95-89-6
Reaction Conditions
Reference
Synthesis of pyrazine derivatives. I. Reactions of 2,5-dimethylpyrazine N-oxides with acid chlorides
Matsuura, Kobun; Inomata, Miyoko; Oikawa, Sumiko; Jin, Kang; Itai, Takanobu, Chemical & Pharmaceutical Bulletin, 1975, 23(11), 2913-17

Production Method 13

95-89-6 95-89-6
Reaction Conditions
Reference
Studies on pyrazines. Part 32. Synthesis of trisubstituted and tetrasubstituted pyrazines as ant pheromones
Sato, Nobuhiro; Matsuura, Tomoyuki, Journal of the Chemical Society, 1996, (19), 2345-2350

Production Method 14

95-89-6 95-89-6
Reaction Conditions
Reference
Studies on pyrazines; Part 30: Synthesis of aminopyrazines from azidopyrazines
Sato, Nobuhiro; Matsuura, Tomoyuki; Miwa, Naoko, Synthesis, 1994, (9), 931-4

Production Method 15

95-89-6 95-89-6
Reaction Conditions
Reference
Syntheses of some 2-hydroxypyrazine 1-oxides
Ohta, Akihiro; Masano, Sawako; Tsutsui, Mayumi; Yamamoto, Fusako; Suzuki, Sumie; et al, Journal of Heterocyclic Chemistry, 1981, 18(3), 555-8

3-Chloro-2,5-dimethylpyrazine Raw materials

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3-Chloro-2,5-dimethylpyrazine Suppliers

Amadis Chemical Company Limited
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(CAS:95-89-6)3-Chloro-2,5-dimethylpyrazine
Order Number:A845490
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:06
Price ($):173.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:95-89-6)3-Chloro-2,5-dimethylpyrazine
A845490
Purity:99%
Quantity:250.0g
Price ($):173.0
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